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Compound of Interest

Compound Name: Fmoc-His(3-Me)-OH

Cat. No.: B557462 Get Quote

Essential Safety and Handling Guide for Fmoc-
His(3-Me)-OH
This guide provides crucial safety and logistical information for the handling and disposal of

Fmoc-His(3-Me)-OH, a derivative of the amino acid histidine used in peptide synthesis.[1][2]

Researchers, scientists, and professionals in drug development should adhere to these

protocols to ensure personal safety and proper laboratory conduct.

Hazard Identification and Personal Protective
Equipment (PPE)
While some similar compounds, such as Fmoc-His(Trt)-OH, are classified as not hazardous, it

is imperative to consult the specific Safety Data Sheet (SDS) for Fmoc-His(3-Me)-OH before

handling.[3] In the absence of a specific SDS, the following general precautions for handling

solid chemical reagents in a laboratory setting should be strictly followed.[4]

Recommended Personal Protective Equipment (PPE) for Handling Fmoc-His(3-Me)-OH:
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PPE Category Item
Specifications and
Rationale

Hand Protection Disposable Nitrile Gloves

Provides protection against

incidental chemical contact.

Double gloving is

recommended for enhanced

safety. Gloves should be

changed immediately if

contaminated.[4]

Eye and Face Protection
Safety Glasses with Side

Shields

Minimum requirement to

protect against flying particles.

[4]

Face Shield

Should be worn in addition to

safety glasses or goggles

when there is a splash hazard,

such as when preparing

solutions or handling bulk

quantities.[4]

Body Protection Laboratory Coat

Protects skin and personal

clothing from spills and

contamination.[5]

Respiratory Protection Dust Mask (e.g., N95)

Recommended when handling

the powder outside of a fume

hood to prevent inhalation of

fine particles.[3]

Foot Protection Closed-toe Shoes

Standard laboratory practice to

protect feet from spills and

falling objects.[4]

Operational Plan for Handling
2.1. Engineering Controls:
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Fume Hood: All weighing and initial dilutions of the solid compound should be performed in a

certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure the laboratory has adequate general ventilation.

2.2. Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by clearing it of unnecessary items and ensuring easy access to waste

containers.

Weighing: Carefully weigh the desired amount of Fmoc-His(3-Me)-OH powder on a tared

weigh boat inside a chemical fume hood.

Dissolution: If preparing a solution, add the solvent to the powder slowly and stir to dissolve.

Common solvents in Fmoc solid-phase peptide synthesis include DMF (N,N-

dimethylformamide).[6]

Peptide Synthesis: In solid-phase peptide synthesis, the dissolved Fmoc-His(3-Me)-OH is

coupled to a resin.[6] This process involves the use of activating agents and bases, which

should also be handled with appropriate care.[6]

Post-Handling: After use, decontaminate the work area. Wash hands thoroughly with soap

and water.

Disposal Plan
3.1. Waste Segregation:

Solid Waste: Unused Fmoc-His(3-Me)-OH and any contaminated consumables (e.g., weigh

boats, gloves, paper towels) should be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing Fmoc-His(3-Me)-OH and other reagents from the

synthesis process (e.g., piperidine, TFA) must be collected in a separate, labeled hazardous

liquid waste container.[6][7] Do not pour chemical waste down the drain.

3.2. Waste Disposal:
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All chemical waste must be disposed of in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures.

Experimental Workflow
The following diagram illustrates the general workflow for handling Fmoc-His(3-Me)-OH from

receipt to disposal.
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Caption: Workflow for Handling Fmoc-His(3-Me)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b557462?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/fmoc-his-3-me-oh.html
https://www.chemimpex.com/products/03921
https://www.peptide.com/custdocs/MSDS%20AFH105%20Fmoc-His(Trt).pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.solubilityofthings.com/safety-equipment-laboratory
https://www.creative-peptides.com/resources/fmoc-solid-phase-peptide-synthesis-mechanism-and-protocol.html
https://www.creative-peptides.com/resources/fmoc-solid-phase-peptide-synthesis-mechanism-and-protocol.html
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/chemistry-and-synthesis/peptide-synthesis/fmoc-cleavage-deprotection
https://www.benchchem.com/product/b557462#personal-protective-equipment-for-handling-fmoc-his-3-me-oh
https://www.benchchem.com/product/b557462#personal-protective-equipment-for-handling-fmoc-his-3-me-oh
https://www.benchchem.com/product/b557462#personal-protective-equipment-for-handling-fmoc-his-3-me-oh
https://www.benchchem.com/product/b557462#personal-protective-equipment-for-handling-fmoc-his-3-me-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557462?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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